1alpha, 24, 25-Trihydroxy VD2

• Molecular Formula: C28H44O4
• Molecular Weight: 444.6 g/mol
• InChI: InChI=1S/C28H44O4/c1-18(13-15-28(6,32)26(3,4)31)23-11-12-24-20(8-7-14-27(23,24)5)9-10-21-16-22(29)17-25(30)19(21)2/h9-10,13,15,18,22-25,29-32H,2,7-8,11-12,14,16-17H2,1,3-6H3/b15-13+,20-9?,21-10-/t18-,22-,23-,24+,25+,27-,28?/m1/s1
• InChIKey: KRGCLKZOZQUAFK-QBXDOCLBSA-N

1alpha,24,25-Trihydroxy VD2: Key Vitamin D2 Metabolite for Research

1alpha,24,25-Trihydroxy VD2 (1α,24,25(OH)₃D₂, CAS 457048-34-9) is a trihydroxylated vitamin D2 metabolite and a structural analog of the endogenous hormone 1α,25-dihydroxyvitamin D3 (calcitriol) [1]. This secosteroid is distinguished by its unique 1α-, 24-, and 25-hydroxylation pattern on the ergocalciferol side chain, which fundamentally alters its interaction with the vitamin D receptor (VDR) and its metabolic fate compared to the canonical D3-derived ligands [2]. Unlike simple 1α-hydroxylated prodrugs or monohydroxylated precursors, the 24-hydroxyl group introduces distinct catabolic and signaling properties relevant for studies of vitamin D metabolism, bone resorption, and cellular differentiation [3].

Endogenous Vitamin D₂ Deactivation Metabolite

CYP24A1 Terminal Pathway Product

Secosteroid Lipid; Fully Hydroxylated at C1, C24, C25

• [1] Miyamoto K, Murayama E, Ochi K, Watanabe H, Kubodera N. Bone-resorbing activities of 24-epi-1α-hydroxyvitamin D2 and 24-epi-1α,25-dihydroxyvitamin D2. Calcified Tissue International. 1995;56(1):49-53. View Source
• [2] ZINC12496793 (1-A,24r,25-Trihydroxyvitamin D2). ZINC Database. Docking.org. View Source
• [3] Masuda S, et al. Evidence for the activation of 1alpha-hydroxyvitamin D2 by 25-hydroxyvitamin D-24-hydroxylase: delineation of pathways involving 1alpha,24-dihydroxyvitamin D2 and 1alpha,25-dihydroxyvitamin D2. Biochimica et Biophysica Acta (BBA) - Molecular and Cell Biology of Lipids. 2006;1761(2):221-234. View Source

1alpha,24,25-Trihydroxy VD2: Non-Interchangeable with Analogs

Substituting 1α,24,25(OH)₃D₂ with other commercially available vitamin D analogs (e.g., calcitriol, 1α-hydroxyvitamin D2, or 1α,25-dihydroxyvitamin D2) is not scientifically equivalent. The 24-hydroxyl group in this trihydroxylated D2 metabolite creates a distinct catabolic pathway and an altered potency profile in specific biological assays [1]. Critically, in bone resorption models, 1α,24S,25(OH)₃D₂ exhibits a weaker and non-interchangeable dose-response relationship compared to both its precursor 24-epi-1α,25(OH)₂D₂ and the canonical D3 hormone 1α,25(OH)₂D₃ [2]. Moreover, the metabolic clearance rate of 24-hydroxylated D2 metabolites is slower than that of their D3 counterparts, influencing the duration of action in cell-based systems [3]. Consequently, selecting a substitute without considering the specific hydroxylation pattern risks experimental variability and misinterpretation of VDR-mediated signaling and metabolic studies.

Hydroxylation State

Less‑hydroxylated analogs (e.g., 1α,24‑dihydroxyvitamin D₂) exhibit markedly lower systemic exposure; exposure profiles may not transfer.

Calcemic Response

C24‑hydroxylation pathway products can show substantial reduction in calcemic potency; calcium‑related endpoints require pathway‑specific review.

Metabolic Pathway Specificity

Precursors or intermediate metabolites do not mark the terminal deactivation step; substitution loses CYP24A1 pathway resolution.

• [1] Masuda S, et al. Evidence for the activation of 1alpha-hydroxyvitamin D2 by 25-hydroxyvitamin D-24-hydroxylase: delineation of pathways involving 1alpha,24-dihydroxyvitamin D2 and 1alpha,25-dihydroxyvitamin D2. Biochimica et Biophysica Acta (BBA) - Molecular and Cell Biology of Lipids. 2006;1761(2):221-234. View Source
• [2] Miyamoto K, Murayama E, Ochi K, Watanabe H, Kubodera N. Bone-resorbing activities of 24-epi-1α-hydroxyvitamin D2 and 24-epi-1α,25-dihydroxyvitamin D2. Calcified Tissue International. 1995;56(1):49-53. View Source
• [3] Jones G, et al. Anti-proliferative activity and target cell catabolism of the vitamin D analog 1 alpha,24(S)-(OH)2D2 in normal and immortalized human epidermal cells. Biochemical Pharmacology. 1996;52(1):133-140. View Source

1alpha,24,25-Trihydroxy VD2: Quantitative Evidence

Reduced Systemic Exposure vs. Calcitriol

In a direct in vitro bone resorption assay, the bone-resorbing activity of 1α,24S,25-trihydroxyvitamin D₂ (1,24S,25(OH)₃D₂) was directly compared to its presumed precursor, 24-epi-1α,25-dihydroxyvitamin D₂ [24-epi-1,25(OH)₂D₂], and the standard hormone 1α,25-dihydroxyvitamin D₃ [1,25(OH)₂D₃] [1]. The activity of 1,24S,25(OH)₃D₂ was similar to that of 24-epi-1,25(OH)₂D₂ at concentrations between 10⁻¹¹ M and 10⁻⁹ M [1]. However, in an osteoclast-like cell formation assay over the same concentration range (10⁻¹¹ M to 10⁻⁹ M), the activity of 1,24S,25(OH)₃D₂ was significantly weaker than that of 24-epi-1,25(OH)₂D₂ [1]. This demonstrates that the addition of the third hydroxyl group at the 25-position on the D2 side chain attenuates, rather than enhances, the compound's potency in promoting osteoclast formation compared to its dihydroxylated precursor [1].

Systemic Exposure

Class-level

~5‑fold lower systemic exposure vs active metabolites (precursor data, rat model)

Supports selection for deactivation pathway PK studies

Direct data on 1α,24,25‑trihydroxy VD₂ unavailable; class‑level inference

Evidence Dimension	Osteoclast-like cell formation
Target Compound Data	Significantly weaker activity than comparator
Comparator Or Baseline	24-epi-1α,25-dihydroxyvitamin D₂
Quantified Difference	Significantly weaker (p<0.05) in the 10⁻¹¹ M to 10⁻⁹ M range
Conditions	In vitro osteoclast-like cell formation assay, 10⁻¹¹ M to 10⁻⁹ M concentration range

Why This Matters

Researchers studying bone remodeling or seeking to decouple bone resorption from other VDR-mediated effects can use 1α,24,25(OH)₃D₂ as a tool with a narrower, more specific activity profile than more potent dihydroxylated analogs.

• [1] Miyamoto K, Murayama E, Ochi K, Watanabe H, Kubodera N. Bone-resorbing activities of 24-epi-1α-hydroxyvitamin D2 and 24-epi-1α,25-dihydroxyvitamin D2. Calcified Tissue International. 1995;56(1):49-53. View Source

Reduced Calcemic Potency vs. Calcitriol

The bone-resorbing potency of 1α,24S,25(OH)₃D₂ was evaluated relative to the endogenous hormone 1α,25-dihydroxyvitamin D₃ [1,25(OH)₂D₃] as a benchmark control [1]. While the study does not provide a direct comparison between 1,24S,25(OH)₃D₂ and 1,25(OH)₂D₃ in the osteoclast formation assay, it established that 24-epi-1,25(OH)₂D₂ (the immediate precursor) had activity similar to that of 1,25(OH)₂D₃ at 10⁻¹¹ M to 10⁻⁷ M [1]. Given that 1,24S,25(OH)₃D₂ was significantly weaker than 24-epi-1,25(OH)₂D₂ in this same assay, it can be inferred with high confidence that 1,24S,25(OH)₃D₂ possesses markedly lower osteoclastogenic potency than the potent D3 hormone, calcitriol [1].

Calcemic Potency

Class-level

~30‑fold higher oral dose needed for equivalent serum calcium increase (precursor, vitamin D‑deficient rat)

Indicates blunted calcemic response for C24‑hydroxylation route

Direct 1α,24,25‑trihydroxy VD₂ data unavailable; pathway‑level inference

Evidence Dimension	Osteoclast-like cell formation potency
Target Compound Data	Weaker than 24-epi-1,25(OH)₂D₂
Comparator Or Baseline	1α,25-dihydroxyvitamin D₃ (calcitriol)
Quantified Difference	Inferred to be significantly less potent than calcitriol; calcitriol and 24-epi-1,25(OH)₂D₂ showed similar activity
Conditions	In vitro osteoclast-like cell formation assay, 10⁻¹¹ M to 10⁻⁹ M range

Why This Matters

Procurement of this compound is justified for experimental systems where the potent, broad-spectrum activity of calcitriol is undesirable, such as in studies investigating the non-classical or catabolic pathways of vitamin D signaling.

• [1] Miyamoto K, Murayama E, Ochi K, Watanabe H, Kubodera N. Bone-resorbing activities of 24-epi-1α-hydroxyvitamin D2 and 24-epi-1α,25-dihydroxyvitamin D2. Calcified Tissue International. 1995;56(1):49-53. View Source

CYP24A1 Deactivation Product

Although direct clearance data for 1α,24,25-trihydroxyvitamin D₂ is not available, the metabolic behavior of the structurally proximal analog 1α,24(S)-dihydroxyvitamin D₂ provides critical class-level evidence. In human keratinocyte (HPK1A-ras) cells, the metabolism of 1α,24(S)-dihydroxyvitamin D₂ was directly compared to that of 1α,25-dihydroxyvitamin D₃ and calcipotriol [1]. The 1α,24(S)-dihydroxyvitamin D₂ analog exhibited a slower rate of catabolism than both 1α,25-dihydroxyvitamin D₃ and the anti-psoriatic drug calcipotriol [1]. This reduced clearance is attributed to the 24-hydroxyl group, which routes the molecule through a distinct CYP24A1-mediated pathway, yielding 1α,24,26-trihydroxyvitamin D₂ as a major product [1]. As a metabolite further along this 24-hydroxylation pathway, 1α,24,25-trihydroxyvitamin D₂ is expected to share this distinct and slower clearance profile compared to D3-derived compounds.

Metabolic Pathway

Reported

Terminal CYP24A1 hydroxylation product; differentiates from 1α,24‑dihydroxy intermediate

Essential tool for tracking deactivation vs. activation pathways

Qualitative differentiation; enzymatic context in renal metabolism

Evidence Dimension	Metabolic clearance rate in target cells
Target Compound Data	Inferred slower catabolism relative to D3 analogs
Comparator Or Baseline	1α,25-dihydroxyvitamin D₃; calcipotriol
Quantified Difference	Slower rate of catabolism (qualitative assessment)
Conditions	Human keratinocyte cell line HPK1A-ras, in vitro metabolism assay

Why This Matters

This distinct catabolic profile is critical for experimental design. A compound with a slower clearance rate will maintain target engagement for longer periods in vitro, which is essential for studies requiring sustained VDR activation or for comparing the effects of D2 vs. D3 metabolic pathways.

• [1] Jones G, et al. Anti-proliferative activity and target cell catabolism of the vitamin D analog 1 alpha,24(S)-(OH)2D2 in normal and immortalized human epidermal cells. Biochemical Pharmacology. 1996;52(1):133-140. View Source

LogP and Solubility Profile

In a transcriptomic comparison using human hepatocytes, a natural vitamin D2 formulation (which leads to the production of 24-hydroxylated metabolites like 1α,24,25(OH)₃D₂) was compared against pure synthetic vitamin D3 and its active metabolite 1,25(OH)₂D₃ [1]. The study demonstrated that the D2-derived metabolome induces a gene expression signature that is distinct from that induced by D3-derived ligands, despite both signaling through the same vitamin D receptor (VDR) [1]. This supports the concept that 24-hydroxylated D2 metabolites, such as 1α,24,25(OH)₃D₂, are not merely weaker agonists but can drive qualitatively different transcriptional programs.

Physicochemical Profile

Reported

Predicted logP 4.4; water solubility 0.013 g/L

Highly lipophilic; solvent selection critical for in vitro assays

ALOGPS prediction; experimental validation recommended

Evidence Dimension	Transcriptomic response profile
Target Compound Data	Part of a metabolome inducing a distinct gene expression signature
Comparator Or Baseline	Synthetic vitamin D3 and 1,25(OH)₂D₃
Quantified Difference	Distinct transcriptomic signature (qualitative difference)
Conditions	Human hepatocyte in vitro model, transcriptomics analysis

Why This Matters

For researchers focused on the nuances of VDR signaling, 1α,24,25(OH)₃D₂ serves as a tool to probe the specific transcriptional outputs of the D2 metabolic pathway, which may be relevant for understanding tissue-specific responses to different dietary or supplemental vitamin D sources.

• [1] Transcriptomics of natural and synthetic vitamin D in human hepatocyte lipotoxicity. PubMed. 2023. View Source

1alpha,24,25-Trihydroxy VD2 Research Applications

CYP24A1-Mediated Deactivation Studies

This compound is specifically suited for studies that require a vitamin D receptor (VDR) agonist with reduced bone-resorbing activity. As established in Section 3, 1α,24,25(OH)₃D₂ exhibits significantly weaker activity in promoting osteoclast-like cell formation compared to its precursor 24-epi-1,25(OH)₂D₂ [1]. This makes it a valuable tool for researchers aiming to dissect the differential effects of D2 versus D3 metabolites on bone remodeling, or for those seeking to study VDR-mediated gene regulation in bone cells without the confounding factor of potent osteoclast stimulation.

Low-Calcemic Calcium Studies

The 24-hydroxyl group on 1α,24,25(OH)₃D₂ is a key structural feature that directs its metabolism through the CYP24A1 pathway, distinct from the catabolism of 1,25(OH)₂D₃. Evidence from the structurally related 1α,24(S)-(OH)₂D₂ analog shows that 24-hydroxylated D2 compounds are cleared more slowly in epidermal cells and generate unique downstream metabolites [2]. Researchers investigating the kinetics of vitamin D metabolism in vitro, or those developing topical formulations where sustained local activity is desired, will find this compound to be a critical reagent for modeling the D2-specific catabolic route.

Analytical Methods for Vitamin D Metabolites

Transcriptomic evidence demonstrates that vitamin D2 and D3 formulations can induce distinct gene expression signatures, even when signaling through the same receptor [3]. 1α,24,25(OH)₃D₂ is an endogenous metabolite of the vitamin D2 pathway, and its use as a research tool allows for a more precise investigation of the specific genes and pathways regulated by the D2 metabolome. This is essential for studies exploring the differential clinical or physiological outcomes associated with vitamin D2 supplementation versus vitamin D3.

Comparative PK & Metabolic Profiling

As a defined metabolite in the complex vitamin D2 catabolic pathway, 1α,24,25(OH)₃D₂ is required as an analytical reference standard. Researchers performing LC-MS/MS or HPLC analysis of biological samples to quantify the full spectrum of vitamin D metabolites need authenticated standards of compounds like 1α,24,25(OH)₃D₂ to accurately identify and quantify its presence, enabling comprehensive metabolomic profiling of the vitamin D axis.

Application

Selection Property

Validation Focus

CYP24A1 Deactivation Pathway Studies

Terminal metabolite marker specificity

Pathway differentiation from activation metabolites

Non‑Calcemic VDR‑Mediated Research

C24‑hydroxylation pathway product

Calcemic response profiling vs active hormone

LC‑MS/MS Method Development

Distinct metabolite reference standard

Accurate quantification in complex biological matrices

Comparative Vitamin D Metabolism

Pathway‑specific metabolic flux marker

Mapping of C24‑ vs C23‑hydroxylation routes

• [1] Miyamoto K, Murayama E, Ochi K, Watanabe H, Kubodera N. Bone-resorbing activities of 24-epi-1α-hydroxyvitamin D2 and 24-epi-1α,25-dihydroxyvitamin D2. Calcified Tissue International. 1995;56(1):49-53. View Source
• [2] Jones G, et al. Anti-proliferative activity and target cell catabolism of the vitamin D analog 1 alpha,24(S)-(OH)2D2 in normal and immortalized human epidermal cells. Biochemical Pharmacology. 1996;52(1):133-140. View Source
• [3] Transcriptomics of natural and synthetic vitamin D in human hepatocyte lipotoxicity. PubMed. 2023. View Source